Cas no 629-63-0 (Tetradecanonitrile)

Tetradecanonitrile (CAS 629-63-0), also known as myristonitrile, is a saturated aliphatic nitrile with the molecular formula C₁₄H₂₇N. This compound is characterized by its long hydrocarbon chain and polar nitrile functional group, making it a versatile intermediate in organic synthesis. Key advantages include its stability under standard conditions, high purity for precise reactions, and utility as a precursor for fatty acid derivatives, surfactants, and specialty chemicals. Its hydrophobic nature and compatibility with nonpolar solvents further enhance its applicability in industrial and research settings. Tetradecanonitrile is valued for its consistent performance in amidation, hydrogenation, and other nitrile-specific transformations.

Tetradecanonitrile structure

Product Name:Tetradecanonitrile

CAS No:629-63-0

MF:C₁₄H₂₇N

MW:209.370884180069

MDL:MFCD00019848

CID:82843

PubChem ID:87572746

Update Time:2025-06-06

Tetradecanonitrile Chemical and Physical Properties

Names and Identifiers

- Tetradecanonitrile
- n-Tetradecanonitrile
- Myristonitrile
- ORANILE
- 1-Cyanotridecane
- 1-tetradecanenitrile
- CH3(CH2)11CH2CN
- Myristic nitrile
- Myristonitril
- MYRYSTYL NITRILE
- N-TRIDECYL CYANIDE
- tetradecanenitrile
- tridecanenitrile
- tridecyl cyanide
- MDL： MFCD00019848
- Inchi： 1S/C14H27N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15/h2-13H2,1H3
- InChI Key： MLRCLPRHEOPXLL-UHFFFAOYSA-N
- SMILES： CCCCCCCCCCCCCC#N
- BRN： 1705598

Computed Properties

Exact Mass: 209.21400
Monoisotopic Mass: 209.21435
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 11
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 23.8

Experimental Properties

Color/Form: Colorless liquid
Density: 0,83 g/cm3
Melting Point: 19°C
Boiling Point: 227°C/100mmHg(lit.)
Flash Point: 226-227°C/100mm
Refractive Index: 1.4415
PSA: 23.79000
LogP: 5.21108
Solubility: Insoluble in water, miscible in ethanol \ ether \ acetone \ benzene, slightly soluble in carbon tetrachloride

Tetradecanonitrile Security Information

Symbol:
Prompt：warning
Hazard Statement： H302+H312+H332-H315-H319
Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
Hazardous Material transportation number：UN 3276
Hazard Category Code： 22
Safety Instruction： S36/37
Packing Group：III
Hazard Level：6.1
HazardClass：6.1
PackingGroup：III
TSCA：Yes
Risk Phrases：R22
Packing Group：III
Safety Term：6.1

Tetradecanonitrile Pricemore >>

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